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Cat. No.: B15565628 Get Quote

For Immediate Release

This document provides essential safety, handling, and disposal procedures for Flagellin 22

TFA (flg22-TFA), a potent elicitor of the plant immune response. Adherence to these guidelines

is critical for ensuring laboratory safety and proper experimental execution. Trifluoroacetic acid

(TFA), a component of this product, is a corrosive hazardous material requiring special

attention.

Safety and Disposal Procedures
Proper handling and disposal of flg22-TFA are paramount due to the presence of TFA. All

personnel must be trained on the following procedures before working with this substance.

Personal Protective Equipment (PPE)
When handling Flagellin 22 TFA, especially in its concentrated form, the following PPE is

mandatory:

PPE Category Specification

Hand Protection
Chemical-resistant gloves (nitrile gloves are

suitable for low-volume applications)[1]

Eye Protection Safety glasses with side shields or goggles

Skin and Body Laboratory coat
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Spill Procedures
In the event of a spill, immediate action is necessary to prevent exposure and contamination.

Spill Size Procedure

Minor Spill (<500 mL)

1. Evacuate the immediate area and alert

others. 2. Wear appropriate PPE. 3. Confine the

spill using an inert absorbent material (e.g.,

vermiculite, sand)[2]. 4. Collect the absorbed

material into a labeled, sealed container for

hazardous waste disposal. 5. Ventilate and

wash the spill area after cleanup is complete[2].

Major Spill (>500 mL)

1. Evacuate the laboratory immediately. 2.

Contact your institution's Environmental Health

& Safety (EH&S) department and emergency

services.

Disposal of Flagelin 22 TFA Waste
All waste containing Flagellin 22 TFA must be treated as hazardous waste due to the TFA

component.

Waste Type Disposal Procedure

Unused/Expired flg22-TFA
Dispose of as hazardous chemical waste

through your institution's EH&S office.

Contaminated Materials (e.g., pipette tips,

tubes, gloves)

Collect in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste (e.g., experimental solutions)

1. Collect in a compatible, leak-proof, and

sealed container. 2. Label the container clearly

as "Hazardous Waste: Trifluoroacetic Acid"[1]. 3.

Segregate from incompatible materials such as

bases, oxidizers, and reducing agents[3]. 4. DO

NOT pour down the drain[1]. 5. Arrange for

pickup by your institution's EH&S department.
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Experimental Protocols and Solution Preparation
Flagellin 22 is a well-characterized elicitor of Pattern-Triggered Immunity (PTI) in plants. Below

are standard protocols for its use in research.

Preparation of Stock and Working Solutions
Accurate solution preparation is crucial for reproducible experimental results.

Solution Concentration Solvent Storage

Stock Solution 1 mM
Sterile deionized

water or DMSO

-20°C for up to 3

years (powder) or

-80°C for up to 1 year

(in solvent)[4]

Working Solution 100 nM - 10 µM

Appropriate

experimental buffer or

media

Prepare fresh for each

experiment

Protocol for a 1 mM Stock Solution in Water:

Briefly centrifuge the vial of lyophilized Flagellin 22 TFA to ensure all powder is at the bottom.

Aseptically add the appropriate volume of sterile deionized water to achieve a 1 mM

concentration. Sonication may be required to fully dissolve the peptide[4].

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

Store at -20°C or -80°C.

Elicitation of Plant Immune Responses
This protocol describes a general method for inducing a defense response in plant tissues,

such as Arabidopsis thaliana seedlings or leaf discs.

Materials:

Plant material (e.g., Arabidopsis seedlings, leaf discs)
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Flagellin 22 TFA working solution (e.g., 100 nM)

Control solution (buffer or media used for the working solution)

Sterile plates or petri dishes

Forceps

Procedure:

Place plant material into the wells of a sterile plate or on the surface of sterile media in a

petri dish.

Add the Flagellin 22 TFA working solution to the experimental samples.

Add the control solution to the control samples.

Incubate under appropriate light and temperature conditions for the desired time (e.g., 1 to

24 hours)[5].

Proceed with downstream analysis, such as measurement of Reactive Oxygen Species

(ROS) production, gene expression analysis, or protein extraction for immunoblotting.

Visualizing Workflows and Signaling Pathways
To further clarify the experimental and biological processes, the following diagrams illustrate a

typical workflow for a plant elicitation experiment and the Flagellin 22 signaling pathway.
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Caption: A typical experimental workflow for plant elicitation with Flagellin 22 TFA.
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Caption: The Flagellin 22 signaling pathway in plants, leading to Pattern-Triggered Immunity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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